Cas no 1807066-07-4 (2,3-Bis(trifluoromethyl)-6-methoxypyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-6-methoxypyridine
• CAS No: 1807066-07-4
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4908524
• Update Time: 2025-05-20

2,3-Bis(trifluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H5F6NO/c1-16-5-3-2-4(7(9,10)11)6(15-5)8(12,13)14/h2-3H,1H3
• InChI Key： ZMACHDYGFGUHJV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1C(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2,3-Bis(trifluoromethyl)-6-methoxypyridine

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-6-methoxypyridine (CAS No. 1807066-07-4): Properties, Applications, and Industry Insights

The chemical compound 2,3-Bis(trifluoromethyl)-6-methoxypyridine (CAS No. 1807066-07-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring trifluoromethyl groups and a methoxy substituent, makes it a versatile intermediate for synthesizing complex molecules. This article delves into its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

With the increasing demand for fluorinated compounds in medicinal chemistry, 2,3-Bis(trifluoromethyl)-6-methoxypyridine stands out due to its electron-withdrawing effects and metabolic stability. Researchers frequently search for "fluorinated pyridine uses" or "CAS 1807066-07-4 solubility," highlighting its relevance in optimizing drug bioavailability. The compound’s lipophilicity and hydrogen-bonding capacity are critical for designing CNS-active drugs, a hot topic in neuropharmacology.

In agrochemicals, this compound’s trifluoromethyl groups enhance pesticide efficacy by resisting enzymatic degradation. Queries like "pyridine derivatives in crop protection" reflect industry interest. Recent studies explore its role in sustainable pest control, aligning with the global push for eco-friendly formulations. Its stability under UV exposure also makes it suitable for outdoor applications.

Synthetically, 2,3-Bis(trifluoromethyl)-6-methoxypyridine is prepared via cross-coupling reactions or nucleophilic substitution. Innovations in catalytic fluorination (a trending search term) have improved its yield and purity. Analytical techniques like HPLC and NMR ensure quality control, addressing common queries such as "CAS 1807066-07-4 analysis methods."

The compound’s compatibility with high-throughput screening (HTS) platforms has fueled its use in AI-augmented drug design. As machine learning models predict ADMET properties, fluorinated building blocks like this pyridine derivative gain prominence. Searches for "computational chemistry in drug development" underscore this synergy.

Regulatory and safety profiles of 2,3-Bis(trifluoromethyl)-6-methoxypyridine comply with REACH and FDA guidelines. Its low toxicity (non-GHS classified) makes it preferable for industrial-scale synthesis. Environmental persistence data, often queried as "fluorochemical biodegradability," support its green chemistry credentials.

Future prospects include exploring its electrochemical properties for battery materials—a response to searches like "fluorinated compounds in energy storage." Collaborations between academia and manufacturers aim to optimize its cost-efficiency, addressing the "bulk pricing CAS 1807066-07-4" queries.

In summary, 2,3-Bis(trifluoromethyl)-6-methoxypyridine exemplifies the intersection of advanced materials and life sciences. Its adaptability to cutting-edge technologies and alignment with sustainability goals ensure its enduring industrial value.